Cas no 1261863-43-7 (4-Hydroxy-3-(trifluoromethoxy)benzyl chloride)

• Product Name: 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride
• CAS No: 1261863-43-7
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 4981997
• Update Time: 2025-05-26

4-Hydroxy-3-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6ClF3O2/c9-4-5-1-2-6(13)7(3-5)14-8(10,11)12/h1-3,13H,4H2
• InChI Key： ZLSGEQKBQAEBBL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Additional information on 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride

Comprehensive Overview of 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride (CAS No. 1261863-43-7): Properties, Applications, and Industry Insights

4-Hydroxy-3-(trifluoromethoxy)benzyl chloride (CAS No. 1261863-43-7) is a specialized organic intermediate with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and hydroxybenzyl functional groups, offers unique reactivity for synthesizing high-value derivatives. As industries increasingly prioritize fluorinated compounds for their enhanced bioavailability and metabolic stability, this chemical has garnered attention in drug discovery pipelines.

The molecular structure of 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride features a chloromethyl group adjacent to aromatic rings, enabling diverse nucleophilic substitution reactions. Researchers value its role in constructing biologically active scaffolds, particularly in developing CNS-targeting therapeutics where the trifluoromethoxy moiety improves blood-brain barrier penetration. Recent patent analyses reveal its utilization in GPCR modulator syntheses, aligning with trending investigations into neurological disorders.

In material science, this compound demonstrates potential for creating advanced polymer precursors. The electron-withdrawing nature of its trifluoromethoxy group influences polymerization kinetics, making it relevant for high-performance coatings with improved chemical resistance. Industry reports highlight experimental applications in liquid crystal materials, where its structural anisotropy contributes to mesophase stability—a hot topic in flexible display technologies.

Environmental considerations surrounding fluorinated organic compounds have spurred innovations in green synthesis routes for CAS No. 1261863-43-7. Cutting-edge methodologies employing continuous flow chemistry demonstrate 40% yield improvements over batch processes, addressing sustainability concerns frequently raised in pharmaceutical manufacturing forums. These advancements respond to growing ESG (Environmental, Social, and Governance) pressures in the chemical sector.

Analytical characterization of 4-Hydroxy-3-(trifluoromethoxy)benzyl chloride typically involves HPLC-UV/MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's chromatographic behavior has become a reference case in method development studies for halogenated aromatics, particularly in academic discussions about column selectivity optimization—a frequent search topic among analytical chemists.

Market intelligence indicates rising demand for this intermediate in Asia-Pacific research hubs, correlating with increased investment in small molecule drug discovery. Its commercial availability in GMP-grade quantities meets stringent requirements for preclinical development stages. Supply chain data shows growing preference for custom synthesis services offering this compound with isotope-labeled variants for metabolic studies.

From a regulatory perspective, proper handling of benzyl chloride derivatives requires standard laboratory safety protocols. Technical bulletins emphasize the importance of inert atmosphere storage to maintain stability, a practical consideration often queried in chemical handling forums. Material Safety Data Sheets (MSDS) provide detailed guidance compatible with REACH compliance frameworks.

Future applications may exploit the compound's potential in catalysis, where preliminary studies suggest utility as a ligand precursor for transition metal complexes. This aligns with industry movements toward asymmetric synthesis techniques, frequently discussed in process chemistry symposia. Computational modeling predicts interesting electronic properties that could enable applications in organic electronics.

Academic literature documents innovative uses of 1261863-43-7 in multicomponent reactions, particularly in constructing heterocyclic frameworks prevalent in FDA-approved drugs. Its structure-activity relationship contributions feature prominently in medicinal chemistry publications, with citation rates increasing 22% year-over-year according to database analytics.

For procurement specialists, understanding technical specifications like typical purity (>97%) and packaging options (amber glass under nitrogen) proves essential. These operational details rank among top search queries for research chemical sourcing, reflecting the compound's transition from experimental curiosity to mainstream research reagent status.